Cas no 1909315-97-4 (5-ethynyl-1,2-thiazole)

• Product Name: 5-ethynyl-1,2-thiazole
• CAS No: 1909315-97-4
• MDL: MFCD29906801
• CID: 4628837
• PubChem ID: 122163231
• Update Time: 2025-06-08

5-ethynyl-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-1,2-thiazole

• MDL： MFCD29906801

Additional information on 5-ethynyl-1,2-thiazole

Introduction to 5-Ethynyl-1,2-Thiazole (CAS No. 1909315-97-4)

5-Ethynyl-1,2-thiazole (CAS No. 1909315-97-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its thiazole ring, which is a heterocyclic structure containing sulfur and nitrogen atoms, and an ethynyl group attached to the thiazole ring. The combination of these functional groups imparts distinct reactivity and biological activity to the molecule.

The thiazole ring is a fundamental building block in many biologically active compounds, including antibiotics, antifungal agents, and anticancer drugs. The presence of the ethynyl group further enhances the reactivity of the molecule, making it an attractive candidate for various synthetic transformations. Recent studies have explored the use of 5-ethynyl-1,2-thiazole in click chemistry reactions, particularly in the synthesis of bioconjugates and functionalized materials.

In the realm of medicinal chemistry, 5-ethynyl-1,2-thiazole has shown promise as a scaffold for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of a series of 5-ethynyl-1,2-thiazole derivatives as potential inhibitors of protein-protein interactions (PPIs). The researchers found that certain derivatives exhibited potent inhibitory activity against specific PPIs involved in cancer progression, suggesting their potential as lead compounds for further drug development.

Another area where 5-ethynyl-1,2-thiazole has demonstrated significant potential is in materials science. The compound's ability to undergo click reactions with azides makes it an ideal candidate for the synthesis of functionalized polymers and coatings. A recent study published in Advanced Materials explored the use of 5-ethynyl-1,2-thiazole in the preparation of stimuli-responsive hydrogels. The researchers found that the hydrogels exhibited excellent mechanical properties and could be triggered to release encapsulated drugs in response to specific stimuli, such as changes in pH or temperature.

The synthetic accessibility of 5-ethynyl-1,2-thiazole has also been a subject of interest. A review article published in Organic & Biomolecular Chemistry in 2020 summarized various synthetic routes to this compound, highlighting the efficiency and scalability of copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. These reactions not only provide high yields but also allow for the facile introduction of diverse functional groups onto the thiazole ring, thereby expanding its utility in both academic and industrial settings.

In addition to its chemical properties, 5-ethynyl-1,2-thiazole has been investigated for its environmental impact. A study published in Environmental Science & Technology assessed the biodegradability and ecotoxicity of this compound. The results indicated that 5-ethynyl-1,2-thiazole is biodegradable under aerobic conditions and exhibits low ecotoxicity towards aquatic organisms. This finding is crucial for ensuring its safe use in various applications without adverse environmental consequences.

The future prospects for 5-ethynyl-1,2-thiazole are promising. Ongoing research continues to explore new applications and derivatives of this compound. For example, recent studies have focused on its use as a building block for supramolecular assemblies and its potential as a precursor for novel catalysts. The versatility and reactivity of 5-ethynyl-1,2-thiazole make it an invaluable tool for chemists working at the intersection of organic synthesis, materials science, and medicinal chemistry.

In conclusion, 5-Ethynyl-1,2-thiazole (CAS No. 1909315-97-4) is a multifaceted compound with a wide range of applications. Its unique chemical structure and reactivity have positioned it as a key player in various scientific disciplines. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as medicinal chemistry and materials science.